Cas no 2034396-14-8 ((2-Chloro-4-fluorophenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: (2-Chloro-4-fluorophenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2034396-14-8
• MF: C₁₅H₁₃ClFN₃O₂
• MW: 321.734025716782
• CID: 5334522
• Update Time: 2025-10-30

(2-Chloro-4-fluorophenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4-fluorophenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• (2-chloro-4-fluorophenyl)-(3-pyrimidin-4-yloxypyrrolidin-1-yl)methanone
• (2-Chloro-4-fluorophenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C15H13ClFN3O2/c16-13-7-10(17)1-2-12(13)15(21)20-6-4-11(8-20)22-14-3-5-18-9-19-14/h1-3,5,7,9,11H,4,6,8H2
• InChI Key： GLRAYDABNIVCMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N1CCC(C1)OC1C=CN=CN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• XLogP3: 2.6
• Topological Polar Surface Area: 55.3

Additional information on (2-Chloro-4-fluorophenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

Compound (2-Chloro-4-fluorophenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone: A Comprehensive Overview

The compound (2-Chloro-4-fluorophenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone, with CAS No. 2034396-14-8, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule, characterized by its complex structure and unique functional groups, has garnered attention due to its potential applications in pharmacology and material science. The compound's name itself is a testament to its intricate composition, with key elements such as the chlorine and fluorine substituents on the phenyl ring, the pyrimidine moiety, and the pyrrolidine ring system contributing to its distinct properties.

Recent studies have highlighted the importance of heterocyclic compounds like pyrimidine derivatives in medicinal chemistry. The presence of a pyrimidine ring in this compound suggests potential biological activity, particularly in targeting specific enzymes or receptors. For instance, pyrimidine-based compounds have been explored for their anti-inflammatory, antiviral, and anticancer properties. The integration of a pyrrolidine ring further enhances the molecule's versatility, as such structures are often associated with improved pharmacokinetic profiles, including better absorption and bioavailability.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling, nucleophilic aromatic substitution, and cyclization reactions to construct the molecule's framework. These methods not only demonstrate the feasibility of synthesizing complex structures but also pave the way for further modifications to optimize the compound's properties for specific applications.

In terms of pharmacological activity, preliminary studies indicate that this compound exhibits promising behavior in vitro. For example, it has shown moderate inhibitory effects on certain kinases, which are critical targets in cancer therapy. Additionally, its ability to modulate cellular signaling pathways suggests potential utility in treating inflammatory diseases. However, further research is required to fully understand its mechanism of action and to evaluate its safety profile in preclinical models.

The structural features of this compound also make it an attractive candidate for materials science applications. The combination of aromatic rings and heterocyclic groups can impart unique electronic properties, making it suitable for use in organic electronics or as a precursor for advanced materials. For instance, derivatives of this compound could be explored for their potential as semiconductors or light-emitting materials in organic light-emitting diodes (OLEDs).

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent advancements in green chemistry have emphasized the importance of designing molecules with minimal environmental footprint. Researchers are investigating biodegradation mechanisms and exploring ways to optimize synthesis routes to reduce waste and energy consumption.

In conclusion, the compound (2-Chloro-4-fluorophenyl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone represents a fascinating intersection of organic chemistry and pharmacology. Its complex structure offers numerous opportunities for exploration across diverse fields, from drug discovery to materials science. As research continues to unfold, this molecule has the potential to contribute significantly to both academic advancements and practical applications.